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Compound of Interest

Compound Name: Avermectin B1a monosaccharide

Cat. No.: B12348838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Avermectin B1a, a potent macrocyclic lactone produced by Streptomyces avermitilis, is a

cornerstone of antiparasitic drugs in both veterinary and human medicine. Its complex

structure, featuring a disaccharide moiety composed of two L-oleandrose units, is crucial for its

biological activity. Understanding the structural integrity of Avermectin B1a and its potential

degradation products is paramount for quality control, stability studies, and the development of

new derivatives. One of the primary degradation products is the Avermectin B1a
monosaccharide, formed by the acid-catalyzed hydrolysis of the terminal oleandrose unit.

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the

unambiguous structural elucidation of these compounds. This application note provides a

detailed protocol for the NMR characterization of Avermectin B1a monosaccharide, including

comprehensive 1D and 2D NMR data and experimental workflows.

Data Presentation
The following tables summarize the ¹H and ¹³C NMR chemical shift assignments for the

oleandrose monosaccharide unit of Avermectin B1a, as identified from its degradation product

(DP-1). Data was acquired in DMSO-d₆ at 400 MHz.[1]

Table 1: ¹H NMR Data for the Oleandrose Monosaccharide Unit of Avermectin B1a
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Atom
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

1' 4.58 d 3.2

2' 1.55 m

2' 1.95 m

3' 3.10 m

4' 3.25 m

5' 3.55 m

6' 1.10 d 6.2

3'-OCH₃ 3.33 s

Table 2: ¹³C NMR Data for the Oleandrose Monosaccharide Unit of Avermectin B1a

Atom Chemical Shift (δ) ppm

1' 97.8

2' 35.5

3' 78.1

4' 70.0

5' 68.1

6' 18.2

3'-OCH₃ 56.5

Experimental Protocols
The following protocols are based on established methodologies for the NMR analysis of

Avermectin B1a and its degradation products.[1]
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Sample Preparation
Isolation: Avermectin B1a monosaccharide (DP-1) can be generated via controlled acid

hydrolysis of Avermectin B1a. The resulting mixture is then purified using semi-preparative

HPLC.

Sample for NMR: An appropriate amount of the purified Avermectin B1a monosaccharide
is dissolved in deuterated dimethyl sulfoxide (DMSO-d₆).

NMR Data Acquisition
All NMR experiments are performed on a 400 MHz NMR spectrometer.

a. ¹H NMR Spectroscopy:

Purpose: To determine the chemical shifts, multiplicities, and coupling constants of all

protons.

Pulse Program: Standard single-pulse experiment.

Key Parameters:

Spectral Width: Appropriate range to cover all proton signals (e.g., 0-10 ppm).

Acquisition Time: ~2-4 seconds.

Relaxation Delay: 1-5 seconds.

Number of Scans: 16-64, depending on sample concentration.

b. ¹³C NMR Spectroscopy:

Purpose: To identify all unique carbon signals.

Pulse Program: Proton-decoupled ¹³C experiment.

Key Parameters:

Spectral Width: Appropriate range to cover all carbon signals (e.g., 0-200 ppm).
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Acquisition Time: ~1-2 seconds.

Relaxation Delay: 2-5 seconds.

Number of Scans: 1024 or more, due to the low natural abundance of ¹³C.

c. 2D NMR Spectroscopy:

Correlation Spectroscopy (COSY):

Purpose: To identify proton-proton (¹H-¹H) spin-spin couplings, which helps in tracing out

the connectivity within the monosaccharide ring.

Heteronuclear Single Quantum Coherence (HSQC):

Purpose: To identify direct one-bond correlations between protons and their attached

carbons (¹H-¹³C). This is crucial for assigning the protonated carbons.

Heteronuclear Multiple Bond Correlation (HMBC):

Purpose: To identify long-range (typically 2-3 bond) correlations between protons and

carbons (¹H-¹³C). This experiment is vital for establishing the connectivity across

quaternary carbons and between different structural fragments.

Mandatory Visualization
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Caption: Experimental workflow for the NMR characterization of Avermectin B1a
monosaccharide.
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Caption: Key NMR correlations for the Avermectin B1a monosaccharide unit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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